3-Tert-butyl-4-hydroxyfuran-2(5H)-one
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Description
3-Tert-butyl-4-hydroxyfuran-2(5H)-one is a useful research compound. Its molecular formula is C8H12O3 and its molecular weight is 156.181. The purity is usually 95%.
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Scientific Research Applications
Catalyst in Organic Synthesis
3-Tert-butyl-4-hydroxyfuran-2(5H)-one may find application in organic synthesis, akin to the utilization of metal cation-exchanged clays as catalysts for various organic reactions. These include Friedel-Crafts alkylation, rearrangement of alkyl phenyl ethers, and acetalization processes. Such catalysts have shown to be reusable, highlighting their potential sustainability and efficiency in organic synthesis processes (Tateiwa & Uemura, 1997).
Environmental Remediation
Compounds similar to this compound, such as methyl tert-butyl ether (MTBE), have been studied for their decomposition using cold plasma reactors, suggesting potential applications in environmental remediation and pollution control. The addition of hydrogen in such systems has been shown to enhance decomposition efficiency, offering a novel method for converting pollutants into less harmful substances (Hsieh et al., 2011).
Biomass Conversion
The conversion of plant biomass into furan derivatives, including this compound, is a key area of research aiming to replace non-renewable hydrocarbon sources. Such derivatives serve as platform chemicals for producing a wide array of products, including polymers, fuels, and fine chemicals. This research underlines the importance of sustainable feedstocks for the chemical industry's future (Chernyshev et al., 2017).
Bioseparation Technologies
Three-phase partitioning (TPP), a non-chromatographic bioseparation technique, could be relevant for separating compounds like this compound from complex mixtures. TPP has been applied for the extraction, separation, and purification of various bioactive molecules, demonstrating its versatility and efficiency in biotechnological applications (Yan et al., 2018).
Analytical and Diagnostic Applications
Hydroxytriazenes, which share structural similarities with this compound, have been used as analytical reagents for the determination of metal ions. Such compounds can serve as metallochromic indicators, highlighting their potential in analytical chemistry for detecting and quantifying trace elements in various samples (Kumar et al., 2003).
Properties
IUPAC Name |
4-tert-butyl-3-hydroxy-2H-furan-5-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12O3/c1-8(2,3)6-5(9)4-11-7(6)10/h9H,4H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCQYJJRHGZWCNZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=C(COC1=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10716382 |
Source
|
Record name | 3-tert-Butyl-4-hydroxyfuran-2(5H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10716382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
114908-93-9 |
Source
|
Record name | 3-tert-Butyl-4-hydroxyfuran-2(5H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10716382 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.